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Introduction
AA43279 is a small molecule activator of the voltage-gated sodium channel Nav1.1, which is

encoded by the SCN1A gene.[1][2] Nav1.1 channels are predominantly expressed in fast-

spiking GABAergic interneurons and are crucial for the generation and propagation of action

potentials in these cells.[1][3] Dysfunctional Nav1.1 channels are associated with neurological

disorders, making them a key target for therapeutic development.[1] AA43279 enhances

Nav1.1-mediated currents, primarily by impairing the fast inactivation kinetics of the channel.[1]

[4] This leads to increased excitability of fast-spiking interneurons and enhanced GABAergic

transmission.[1][3] These application notes provide detailed protocols for the use of AA43279
in in vitro patch clamp experiments using both heterologous expression systems and brain

tissue slices.

Mechanism of Action & Signaling Pathway
AA43279 acts as a positive modulator of Nav1.1 channels. By binding to the channel, it slows

the rate of fast inactivation, leading to a larger and more sustained sodium current during

membrane depolarization. This enhanced sodium influx increases the excitability of neurons,

particularly fast-spiking GABAergic interneurons, which express high levels of Nav1.1. The

increased firing of these interneurons leads to a greater release of the inhibitory

neurotransmitter GABA, which in turn increases the frequency and amplitude of spontaneous
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inhibitory post-synaptic currents (sIPSCs) in downstream pyramidal neurons. This overall

enhancement of inhibitory signaling can have anticonvulsive effects.[1][3]

AA43279 Nav1.1 Channel
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Activates Increased Na+ InfluxEnhances Membrane Depolarization Increased Action Potential Firing Increased GABA Release Increased sIPSCs
(in Pyramidal Neuron)
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Figure 1: Signaling pathway of AA43279.

Data Presentation
Quantitative Data for AA43279
The following tables summarize the key quantitative parameters of AA43279's interaction with

various voltage-gated sodium channel subtypes as determined by whole-cell patch clamp

electrophysiology in HEK-293 cells.

Parameter Nav1.1 Reference

EC50 9.5 µM [2]

Maximal Response 2.6-fold increase [2]

Table 1: Potency of AA43279 on Nav1.1 Channels.

Nav Subtype EC50 (µM)
Maximal Response
(fold increase)

Reference

Nav1.2 22.8 1.5 [2]

Nav1.4 No fit obtained - [2]

Nav1.5 11.6 1.8 [2]

Nav1.6 14.4 2.1 [2]

Nav1.7 No fit obtained - [2]
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Table 2: Selectivity Profile of AA43279 against other Nav Channel Subtypes.

Experimental Protocols
The following are detailed protocols for investigating the effects of AA43279 in two common in

vitro patch clamp preparations: HEK-293 cells expressing Nav1.1 channels and acute rat

hippocampal slices.

Protocol 1: Whole-Cell Voltage Clamp Recordings in
HEK-293 Cells
This protocol is designed to measure the effect of AA43279 on Nav1.1 currents in a

heterologous expression system.

1. Cell Culture:

Culture HEK-293 cells stably expressing human Nav1.1 channels in DMEM supplemented

with 10% FBS, 100 U/mL penicillin, 100 µg/mL streptomycin, and a selection antibiotic (e.g.,

500 µg/mL G418).

Maintain cells in a humidified incubator at 37°C with 5% CO₂.

For recording, plate cells onto glass coverslips and allow them to adhere.

2. Solutions:

External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 5 glucose. Adjust

pH to 7.4 with NaOH.

Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. Adjust pH to 7.3 with

CsOH.

AA43279 Stock Solution: Prepare a 10 mM stock solution of AA43279 in DMSO. Store at

-20°C. Dilute to final concentrations in the external solution on the day of the experiment.

3. Electrophysiological Recording:

Perform whole-cell patch clamp recordings at room temperature.
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Use borosilicate glass pipettes with a resistance of 2-4 MΩ when filled with the internal

solution.

Obtain a giga-ohm seal (>1 GΩ) on a single cell and rupture the membrane to achieve the

whole-cell configuration.

Clamp the cell at a holding potential of -120 mV.

Elicit Nav1.1 currents by applying a depolarizing step to -10 mV.

Perfuse the cells with the external solution containing various concentrations of AA43279
(e.g., 0.1, 1, 3, 10, 30 µM) to determine the concentration-response relationship.

Allow for a stable baseline recording before and after drug application. A washout period with

the control external solution should be performed to assess the reversibility of the effect.
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Preparation

Recording

Culture Nav1.1-HEK-293 Cells

Plate cells on coverslips

Prepare internal and external solutions

Obtain whole-cell patch clamp configuration

Voltage clamp at -120 mV

Depolarize to -10 mV to elicit current

Record baseline current

Apply AA43279

Washout

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2588703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slice Preparation

Recording

Brain Dissection

Vibratome Slicing (300-400 µm)

Slice Recovery in aCSF

Transfer slice to recording chamber

Identify Target Neuron
(Interneuron or Pyramidal Cell)

Obtain Whole-Cell Configuration

Record Baseline Activity
(Current or Voltage Clamp)

Apply AA43279

Record Effect of AA43279

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b2588703?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2588703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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